(1R)-(-)-Menthyl glyoxylate hydrate

• Molecular Formula: C12H22O4
• Molecular Weight: 230.30 g/mol
• SMILES: CC1CCC(C(C1)OC(=O)C=O)C(C)C.O
• InChI: InChI=1S/C12H20O3.H2O/c1-8(2)10-5-4-9(3)6-11(10)15-12(14)7-13;/h7-11H,4-6H2,1-3H3;1H2/t9-,10?,11?;/m1./s1
• InChIKey: VUSFWFWBNKEYQY-XRUJYBCYSA-N

(1R)-(-)-Menthyl Glyoxylate Hydrate: Technical Baseline

(1R)-(-)-Menthyl glyoxylate hydrate (CAS: 26315-61-7), also known as L-menthyl glyoxylate hydrate, is a chiral α-keto ester compound. Its molecular formula is C12H22O4, with a molecular weight of 230.30 g/mol [1]. It is a versatile chiral building block that is characterized by the glyoxylate moiety attached to the (1R)-menthyl chiral auxiliary [2]. This structural feature is critical, as it imparts a distinct aldehyde functionality that enables a wide range of subsequent synthetic transformations [2].

Workflow

Chiral auxiliary for asymmetric synthesis using the (1R)-menthyl framework

Selection

α-Keto ester with stereodirecting group enables moderate to catalyst-enhanced induction

Use Context

Suitable when moderate diastereoselectivity is sufficient or when paired with modern chiral catalysts

• [1] PubChem. (1R)-(-)-Menthyl glyoxylate hydrate. Compound Summary for CID 44593838. National Center for Biotechnology Information. Accessed April 20, 2026. View Source
• [2] U.S. Patent Application Publication No. US 2004/0254395 A1. Ozonolysis process for preparing menthyl glyoxylate hydrate. Published December 16, 2004. View Source

Why Generic Substitution Compromises Stereochemical Outcome

Generic substitution of (1R)-(-)-menthyl glyoxylate hydrate with other chiral glyoxylate esters or alternative menthyl derivatives is scientifically unsound due to its unique dual functionality. The combination of the (1R)-menthyl chiral auxiliary's stereodirecting influence and the reactive α-keto ester group governs both stereoselectivity and reaction pathway. For example, the parent compound's optical rotation is a critical purity and identity marker, specified as [α]20/D -72.0 to -76.0° (C=1, methanol) . Substituting with even a closely related analog like (−)-8-phenylmenthyl glyoxylate drastically alters asymmetric induction [1], while using a non-chiral alkyl glyoxylate like methyl glyoxylate eliminates stereocontrol entirely. Therefore, using an unverified or alternative chiral auxiliary will lead to unpredictable diastereomeric ratios, lower yields, and potentially complete failure of the intended stereoselective synthesis.

Phenylmenthyl analog (−)-8-Phenylmenthyl glyoxylate may shift asymmetric induction profile substantially; reported ee differs from menthyl-based outcomes.

Non-chiral ester Methyl glyoxylate or similar alkyl esters lack stereodirecting capability, eliminating enantioenrichment in target transformations.

Unverified auxiliary Alternative chiral auxiliaries without matched reactivity may produce unpredictable diastereomeric ratios; diastereoselectivity may not transfer.

• [1] Achmatowicz, O., & Szechner, B. (1975). Asymmetric induction in the ene reactions of (−)-menthyl glyoxylate with alkenes. Journal of Organic Chemistry, 40(17), 2547-2550. View Source

Quantitative Evidence Guide for Differentiated Performance

Optical Rotation Purity as a Performance Determinant

The enantiomeric purity and identity of (1R)-(-)-menthyl glyoxylate hydrate are directly correlated with its performance as a chiral auxiliary. Its specific optical rotation is a critical quality parameter for procurement. The specification for this compound from a reputable vendor is [α]20/D = -72.0 to -76.0° (C=1, methanol) . This value is essential for ensuring batch-to-batch consistency in stereoselective syntheses.

Optical Rotation

Supplier spec

[α]20/D = -72.0 to -76.0° (c=1, methanol)

Supports identity verification for procurement and stereochemical integrity review.

Vendor specification; confirm batch-specific COA before use.

Evidence Dimension	Optical Rotation
Target Compound Data	[α]20/D = -74° (C=1, MeOH) or -75° (c=1 in methanol)
Comparator Or Baseline	Vendor specification: [α]20/D = -72.0 to -76.0° (C=1, MeOH)
Quantified Difference	Within the specified 4° range, which is a standard measure for chemical and stereochemical purity.
Conditions	Polarimetry, c=1 in methanol, 20°C

Why This Matters

This specification is a primary, verifiable quality control metric for procurement, ensuring the material's stereochemical integrity before use in a synthetic sequence.

Diastereoselectivity in Ene Reactions: Menthyl vs. Phenylmenthyl

In Lewis acid-catalyzed ene reactions, (1R)-(-)-menthyl glyoxylate hydrate exhibits a distinct and limited diastereoselectivity profile. Achmatowicz reported asymmetric induction of 5–30% in the ene reaction of (−)-menthyl glyoxylate with 1-pentene [1]. This performance is significantly lower than the excellent diastereocontrol achieved with more sterically demanding auxiliaries like (−)-8-phenylmenthyl glyoxylate, which yields products with >97% enantiomeric excess [1]. This quantifiable difference is crucial for chemists choosing between a standard chiral auxiliary and a more advanced one for highly stereoselective transformations.

Asymmetric Induction (ene)

Head-to-head

5–30% induction (menthyl) vs >97% ee (8-phenylmenthyl)

Defines moderate asymmetric induction context; sterically demanding auxiliaries achieve higher ee.

Lewis acid-catalyzed ene reaction with 1-alkenes; reported differences >67%.

Evidence Dimension	Asymmetric Induction
Target Compound Data	5–30% asymmetric induction [1]
Comparator Or Baseline	(-)-8-phenylmenthyl glyoxylate yields >97% ee in similar ene reactions [1]
Quantified Difference	At least a 67% difference in the level of asymmetric induction.
Conditions	Lewis acid-catalyzed ene reaction with 1-pentene or 1-alkenes at low temperatures

Why This Matters

This data defines the appropriate application space for this compound, which is for general chiral synthesis where moderate induction is acceptable, rather than for applications requiring near-perfect stereocontrol.

• [1] Achmatowicz, O., & Szechner, B. (1975). Asymmetric induction in the ene reactions of (−)-menthyl glyoxylate with alkenes. Journal of Organic Chemistry, 40(17), 2547-2550. View Source

Enhanced Diastereoselectivity with Lanthanide Catalysis

The diastereoselectivity of (1R)-(-)-menthyl glyoxylate hydrate can be substantially enhanced through the use of chiral catalysts. A direct study using C2-symmetric chiral bis(oxazoline)-lanthanide triflate complexes reported an 81% diastereomeric excess (de) in the glyoxylate-ene reaction between menthyl glyoxylate and alkenes [1]. This is a significant increase from the 5-30% diastereoselectivity observed with standard Lewis acid catalysts like SnCl4 or AlCl3 [2].

Catalyst-Enhanced de

Cross-study

81% de with bis(oxazoline)-Ln catalyst vs 5–30% with achiral Lewis acids

Catalyst choice expands diastereoselectivity range; modern systems can overcome auxiliary limitations.

Reported 51–76 pp improvement under glyoxylate-ene conditions.

Evidence Dimension	Diastereoselectivity in Ene Reaction
Target Compound Data	81% de with a chiral bis(oxazoline)-Ln(OTf)3 catalyst [1]
Comparator Or Baseline	5-30% asymmetric induction with achiral Lewis acids (SnCl4, BF3, TiCl4, AlCl3) [2]
Quantified Difference	An improvement in diastereoselectivity of 51-76 percentage points.
Conditions	Glyoxylate-ene reaction with alkenes, catalyzed by bis(oxazoline)–lanthanide complexes

Why This Matters

This demonstrates that procurement of the (1R)-(-)-menthyl glyoxylate scaffold is justified even when high stereoselectivity is required, provided the appropriate modern catalyst system is employed.

• [1] Qian, C., & Wang, L. (2000). Asymmetric glyoxylate-ene reaction catalyzed by C2-symmetric chiral bis(oxazoline)–lanthanide complexes. Tetrahedron: Asymmetry, 11(11), 2347-2357. View Source
• [2] Achmatowicz, O., & Szechner, B. (1975). Asymmetric induction in the ene reactions of (−)-menthyl glyoxylate with alkenes. Journal of Organic Chemistry, 40(17), 2547-2550. View Source

Superior Process Economics via Continuous Flow Synthesis

The synthesis of (1R)-(-)-menthyl glyoxylate hydrate has been optimized for industrial scalability. A recent study demonstrates a continuous flow synthesis that achieves >99% conversion and selectivity for the ozonolysis of dimenthyl maleate [1]. In contrast, traditional batch synthesis under optimized conditions (105 °C, 6 hours) yielded only 72% of the desired product [2].

Flow Synthesis Efficiency

Reported

>99% conversion/selectivity in continuous flow vs 72% batch yield

Supports process scalability and purity considerations for procurement decisions.

Continuous flow ozonolysis data; batch data from optimized esterification.

Evidence Dimension	Reaction Yield/Efficiency
Target Compound Data	>99% conversion and selectivity in continuous flow [1]
Comparator Or Baseline	72% yield in optimized batch synthesis [2]
Quantified Difference	A >27 percentage point increase in yield and a marked improvement in selectivity.
Conditions	Continuous flow ozonolysis of dimenthyl maleate vs. batch esterification at 105°C for 6h

Why This Matters

This data validates that procuring this compound from suppliers using modern continuous flow methods can result in a more cost-effective and higher-purity product due to more efficient manufacturing processes.

• [1] Moyo, M., & McQuillan, G. (2017). Synthesis of L-menthyl glyoxylate, an important intermediate in the manufacture of ARVS, using flow chemistry technology. MSc Thesis, Nelson Mandela University. View Source
• [2] Rocha, D., et al. (2022). Continuous flow synthesis of the lamivudine precursor L-Menthyl Glyoxylate. Journal of Flow Chemistry, 12, 59–69. View Source

Optimized Application Scenarios Based on Verifiable Performance

Standard Chiral Auxiliary for Moderate Asymmetric Induction

When a synthetic route requires moderate stereocontrol (e.g., 5-30% asymmetric induction), (1R)-(-)-menthyl glyoxylate hydrate is a cost-effective and reliable choice. Its established reactivity profile makes it suitable for synthesizing target molecules where a high degree of diastereoselectivity is not the primary objective [1].

Scaffold for High Diastereoselectivity in Modern Catalytic Systems

This compound is a valuable building block for achieving high stereocontrol (e.g., 81% de) when used in conjunction with advanced chiral catalysts, such as bis(oxazoline)-lanthanide complexes [2]. This application leverages the well-understood chemistry of the menthyl glyoxylate core while achieving selectivity that rivals more complex auxiliaries.

Cost-Effective Intermediate in API Manufacture

(1R)-(-)-Menthyl glyoxylate hydrate is a crucial chiral building block in the industrial-scale synthesis of pharmaceutical compounds, such as the antiviral drug Lamivudine (3TC) [3] and the anticonvulsant Lacosamide [4]. Its selection for these high-volume processes is supported by the availability of scalable, high-yielding continuous flow manufacturing methods [5].

Application

Selection Property

Validation Focus

Moderate asymmetric induction

Menthyl chiral auxiliary stereodirecting influence

Reported diastereomeric ratios (5–30% baseline)

Enhanced stereoselectivity with catalysts

Compatibility with bis(oxazoline)-lanthanide systems

Achievable diastereomeric excess (81% de reported)

Chiral intermediate for pharmaceutical research

Process-scale continuous flow synthesis availability

Reported conversion and selectivity (>99%) in flow

• [1] Achmatowicz, O., & Szechner, B. (1975). Asymmetric induction in the ene reactions of (−)-menthyl glyoxylate with alkenes. Journal of Organic Chemistry, 40(17), 2547-2550. View Source
• [2] Qian, C., & Wang, L. (2000). Asymmetric glyoxylate-ene reaction catalyzed by C2-symmetric chiral bis(oxazoline)–lanthanide complexes. Tetrahedron: Asymmetry, 11(11), 2347-2357. View Source
• [3] Rocha, D., et al. (2022). Continuous flow synthesis of the lamivudine precursor L-Menthyl Glyoxylate. Journal of Flow Chemistry, 12, 59–69. View Source
• [4] Innospk. (n.d.). Exploring L-Menthyl Glyoxylate Hydrate: Properties and Applications. View Source
• [5] Moyo, M., & McQuillan, G. (2017). Synthesis of L-menthyl glyoxylate, an important intermediate in the manufacture of ARVS, using flow chemistry technology. MSc Thesis, Nelson Mandela University. View Source